molecular formula C15H13Cl3O3 B4326218 2,2,2-trichloro-1-[(3-phenoxybenzyl)oxy]ethanol

2,2,2-trichloro-1-[(3-phenoxybenzyl)oxy]ethanol

Cat. No.: B4326218
M. Wt: 347.6 g/mol
InChI Key: OZRHPSZQSYAAAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2,2-trichloro-1-[(3-phenoxybenzyl)oxy]ethanol, also known as triclosan, is an antimicrobial agent that has been widely used in consumer products such as soaps, toothpaste, and cosmetics. Triclosan has been the subject of much scientific research due to its potential health and environmental risks. In

Mechanism of Action

Triclosan works by inhibiting the activity of an enzyme called enoyl-acyl carrier protein reductase (ENR), which is involved in bacterial fatty acid synthesis. This inhibition leads to a disruption in the bacterial cell membrane, ultimately resulting in cell death.
Biochemical and Physiological Effects
Triclosan has been shown to have a number of biochemical and physiological effects. It has been found to disrupt hormone regulation in animals, potentially leading to developmental and reproductive problems. Triclosan has also been linked to the development of antibiotic resistance in bacteria, which could have serious implications for human health.

Advantages and Limitations for Lab Experiments

Triclosan has several advantages for use in lab experiments. It is relatively stable and has a long shelf life, making it a useful tool for long-term studies. However, 2,2,2-trichloro-1-[(3-phenoxybenzyl)oxy]ethanol can also have non-specific effects on cells, which can make it difficult to interpret experimental results.

Future Directions

There are several areas of future research for 2,2,2-trichloro-1-[(3-phenoxybenzyl)oxy]ethanol. One area of interest is the development of alternative antimicrobial agents that do not have the potential health and environmental risks associated with this compound. Another area of research is the investigation of the long-term effects of this compound exposure on human health and the environment. Finally, there is a need for further studies to understand the mechanisms underlying the biochemical and physiological effects of this compound.
Conclusion
In conclusion, this compound is an antimicrobial agent that has been widely used in consumer products. While it has been extensively studied for its antimicrobial properties, this compound has also been linked to potential health and environmental risks. Further research is needed to fully understand the effects of this compound on human health and the environment.

Scientific Research Applications

Triclosan has been extensively studied for its antimicrobial properties. It has been shown to be effective against a wide range of bacteria, including both Gram-positive and Gram-negative species. Triclosan has also been investigated for its potential use in medical applications, such as wound dressings and surgical instruments.

Properties

IUPAC Name

2,2,2-trichloro-1-[(3-phenoxyphenyl)methoxy]ethanol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H13Cl3O3/c16-15(17,18)14(19)20-10-11-5-4-8-13(9-11)21-12-6-2-1-3-7-12/h1-9,14,19H,10H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OZRHPSZQSYAAAL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)OC2=CC=CC(=C2)COC(C(Cl)(Cl)Cl)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H13Cl3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

347.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.